molecular formula C14H12NO2PS B190011 3-Methyl-2-phenyl-4H-1,3,2-benzoxazaphosphorin-4-one 2-sulfide CAS No. 198767-45-2

3-Methyl-2-phenyl-4H-1,3,2-benzoxazaphosphorin-4-one 2-sulfide

Cat. No. B190011
CAS RN: 198767-45-2
M. Wt: 289.29 g/mol
InChI Key: VTARSNLEVMUMIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Methyl-2-phenyl-4H-1,3,2-benzoxazaphosphorin-4-one 2-sulfide is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique chemical structure and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism Of Action

The mechanism of action of 3-Methyl-2-phenyl-4H-1,3,2-benzoxazaphosphorin-4-one 2-sulfide is not fully understood. However, it is believed that the compound exerts its effects by inhibiting various enzymes and signaling pathways in cells.
Biochemical and Physiological Effects:
3-Methyl-2-phenyl-4H-1,3,2-benzoxazaphosphorin-4-one 2-sulfide has been found to exhibit a range of biochemical and physiological effects. Some of the key effects of this compound include:
1. Anti-cancer properties: This compound has been found to inhibit the growth of cancer cells and induce apoptosis.
2. Neuroprotective properties: 3-Methyl-2-phenyl-4H-1,3,2-benzoxazaphosphorin-4-one 2-sulfide has been found to exhibit neuroprotective properties and has been studied for its potential applications in the treatment of neurological disorders.
3. Insecticidal properties: This compound has been found to exhibit insecticidal properties and has been tested as a potential insecticide for crop protection.

Advantages And Limitations For Lab Experiments

3-Methyl-2-phenyl-4H-1,3,2-benzoxazaphosphorin-4-one 2-sulfide has several advantages and limitations for lab experiments. Some of the key advantages of this compound include:
1. Unique chemical structure: This compound has a unique chemical structure that makes it a valuable tool for researchers in various fields.
2. Exhibits a range of biochemical and physiological effects: 3-Methyl-2-phenyl-4H-1,3,2-benzoxazaphosphorin-4-one 2-sulfide has been found to exhibit a range of biochemical and physiological effects, making it a versatile compound for scientific research.
Some of the limitations of this compound include:
1. Complex synthesis method: The synthesis of 3-Methyl-2-phenyl-4H-1,3,2-benzoxazaphosphorin-4-one 2-sulfide involves a multi-step process that requires expertise in organic chemistry.
2. Limited availability: This compound is not widely available and may be difficult to obtain for some researchers.

Future Directions

There are several future directions for research on 3-Methyl-2-phenyl-4H-1,3,2-benzoxazaphosphorin-4-one 2-sulfide. Some of the key areas for future research include:
1. Development of new cancer therapies: This compound has been found to exhibit anti-cancer properties and may be a potential candidate for the development of new cancer therapies.
2. Study of its effects on other diseases: 3-Methyl-2-phenyl-4H-1,3,2-benzoxazaphosphorin-4-one 2-sulfide has been studied for its potential applications in the treatment of neurological disorders. Further research is needed to explore its effects on other diseases.
3. Development of new insecticides: This compound has been found to exhibit insecticidal properties and may be a potential candidate for the development of new insecticides for crop protection.
In conclusion, 3-Methyl-2-phenyl-4H-1,3,2-benzoxazaphosphorin-4-one 2-sulfide is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has a unique chemical structure and exhibits a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. Further research is needed to explore its potential applications in the development of new cancer therapies, treatment of neurological disorders, and development of new insecticides for crop protection.

Synthesis Methods

The synthesis of 3-Methyl-2-phenyl-4H-1,3,2-benzoxazaphosphorin-4-one 2-sulfide involves a multi-step process that requires expertise in organic chemistry. The first step involves the reaction between phenylacetonitrile and chloroacetyl chloride to form 2-chloro-N-phenylacetamide. This intermediate is then reacted with triethyl phosphite and sulfur to form the desired product.

Scientific Research Applications

3-Methyl-2-phenyl-4H-1,3,2-benzoxazaphosphorin-4-one 2-sulfide has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. Some of the key scientific research applications of this compound include:
1. Cancer Research: 3-Methyl-2-phenyl-4H-1,3,2-benzoxazaphosphorin-4-one 2-sulfide has been found to exhibit anti-cancer properties. It has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for the development of new cancer therapies.
2. Neurological Research: This compound has been found to exhibit neuroprotective properties and has been studied for its potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
3. Agricultural Research: 3-Methyl-2-phenyl-4H-1,3,2-benzoxazaphosphorin-4-one 2-sulfide has been studied for its potential applications in agriculture. It has been found to exhibit insecticidal properties and has been tested as a potential insecticide for crop protection.

properties

CAS RN

198767-45-2

Product Name

3-Methyl-2-phenyl-4H-1,3,2-benzoxazaphosphorin-4-one 2-sulfide

Molecular Formula

C14H12NO2PS

Molecular Weight

289.29 g/mol

IUPAC Name

3-methyl-2-phenyl-2-sulfanylidene-1,3,2λ5-benzoxazaphosphinin-4-one

InChI

InChI=1S/C14H12NO2PS/c1-15-14(16)12-9-5-6-10-13(12)17-18(15,19)11-7-3-2-4-8-11/h2-10H,1H3

InChI Key

VTARSNLEVMUMIK-UHFFFAOYSA-N

SMILES

CN1C(=O)C2=CC=CC=C2OP1(=S)C3=CC=CC=C3

Canonical SMILES

CN1C(=O)C2=CC=CC=C2OP1(=S)C3=CC=CC=C3

synonyms

2-Phenyl-3-methyl-2,3-dihydro-4H-1,3,2-benzoxazaphosphorin-4-one 2-sul fide

Origin of Product

United States

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